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Compound of Interest

Compound Name: Elemol

Cat. No.: B1671167 Get Quote

An In-depth Technical Guide to the Solubility of Elemol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Elemol, a naturally occurring sesquiterpenoid alcohol with the chemical formula C₁₅H₂₆O, is a

subject of growing interest in various scientific fields.[1] Found in the essential oils of numerous

plants, it is recognized for its characteristic woody and slightly citrus aroma.[2] Beyond its use

as a fragrance, elemol is being investigated for its potential biological activities. A thorough

understanding of its solubility in different solvents is fundamental for its extraction, purification,

formulation, and in vitro and in vivo studies. This guide provides a comprehensive overview of

the solubility of elemol, detailed experimental protocols for its solubility determination, and

insights into a potential signaling pathway it may modulate.

Physicochemical Properties of Elemol
A foundational understanding of elemol's physical and chemical properties is essential for

interpreting its solubility characteristics.
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Property Value Reference

CAS Number 639-99-6 [2]

Molecular Formula C₁₅H₂₆O [1][2][3]

Molecular Weight 222.37 g/mol [1][2]

Appearance
Pale yellow to yellow crystals

or solid
[4]

Melting Point 51.00 to 52.00 °C [4]

Boiling Point
289.00 to 290.00 °C at 760.00

mm Hg
[4]

XLogP3-AA 4.4 [2]

Quantitative Solubility Data
The solubility of elemol has been determined in a range of common laboratory solvents at

25°C. The data, presented in grams per liter (g/L), highlights its solubility profile across polar,

semi-polar, and non-polar solvents.
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Solvent Solvent Type Solubility (g/L) at 25°C

Water Polar Protic 0.89

Methanol Polar Protic 514.79

Ethanol Polar Protic 567.08

n-Propanol Polar Protic 452.62

Isopropanol Polar Protic 508.22

n-Butanol Polar Protic 472.77

Isobutanol Polar Protic 332.39

Acetonitrile Polar Aprotic 298.17

Acetone Polar Aprotic 380.85

2-Butanone (MEK) Polar Aprotic 389.69

Ethyl Acetate Polar Aprotic 401.9

Methyl Acetate Polar Aprotic 322.9

Tetrahydrofuran (THF) Polar Aprotic 1680.43

1,4-Dioxane Polar Aprotic 1009.67

Dimethylformamide (DMF) Polar Aprotic 504.34

Toluene Non-Polar 349.09

Data sourced from Scent.vn[2]

Experimental Protocol: Determination of Elemol
Solubility via the Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a compound in a specific solvent. The following protocol is a

synthesized methodology based on established practices for determining the solubility of

terpenes and other organic compounds.
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Materials and Equipment
Elemol (solid, >98% purity)

Selected solvents (analytical grade)

Scintillation vials or flasks with screw caps

Orbital shaker with temperature control

Analytical balance (± 0.1 mg)

Syringe filters (0.45 µm, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for

quantification

Volumetric flasks and pipettes

Centrifuge (optional)

Procedure
Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of elemol and add it to a series of vials.

Add a known volume of the desired solvent to each vial. The amount of elemol should be

sufficient to ensure that a solid phase remains after equilibrium is reached.

Equilibration:

Securely cap the vials to prevent solvent evaporation.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C) and agitation

speed (e.g., 150 rpm).

Allow the solutions to equilibrate for a minimum of 24-48 hours. A longer duration may be

necessary to ensure equilibrium is reached.
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Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the

excess solid to settle.

Carefully withdraw an aliquot of the supernatant using a syringe.

Immediately filter the aliquot through a 0.45 µm syringe filter into a clean vial to remove

any undissolved solid.

Alternatively, the samples can be centrifuged at a high speed to pellet the excess solid

before collecting the supernatant.

Quantification:

Dilute the filtered supernatant with the appropriate solvent to a concentration within the

linear range of the analytical method (HPLC or GC).

Prepare a series of standard solutions of elemol of known concentrations.

Analyze the standard solutions and the diluted sample solutions using a validated HPLC

or GC method.

Construct a calibration curve from the standard solutions and determine the concentration

of elemol in the diluted sample.

Calculation of Solubility:

Calculate the solubility of elemol in the solvent by multiplying the determined

concentration by the dilution factor.

Express the solubility in the desired units (e.g., g/L, mg/mL, or mol/L).

Experimental Workflow Diagram
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Preparation Equilibration Sampling & Filtration Analysis

Weigh excess elemol Add known volume of solvent Seal vials Incubate in orbital shaker
(24-48h at constant T) Allow solid to settle Withdraw supernatant Filter through 0.45 µm filter Dilute filtered sample Analyze by HPLC/GC Quantify using calibration curve K

Calculate Solubility

Click to download full resolution via product page

Figure 1. Workflow for Shake-Flask Solubility Determination.

Potential Signaling Pathway Modulation by Elemol
While direct studies on the signaling pathways modulated by elemol are limited, its

classification as a sesquiterpenoid alcohol suggests potential anti-inflammatory properties.

Many sesquiterpenoids and other essential oil components have been shown to exert their

anti-inflammatory effects by modulating key signaling cascades such as the Nuclear Factor-

kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][5][6]

A plausible mechanism of action for elemol's potential anti-inflammatory activity is the inhibition

of the NF-κB signaling pathway. This pathway is a central regulator of inflammation. In resting

cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation

by pro-inflammatory signals (e.g., cytokines, lipopolysaccharide), the IκB kinase (IKK) complex

is activated, leading to the phosphorylation and subsequent degradation of IκB. This allows NF-

κB to translocate to the nucleus and induce the transcription of pro-inflammatory genes.

Elemol may interfere with this cascade, potentially by inhibiting the activation of the IKK

complex.

Proposed NF-κB Signaling Pathway Inhibition by Elemol
Figure 2. Proposed Inhibition of NF-κB Pathway by Elemol.

Conclusion
This technical guide provides essential data on the solubility of elemol in a variety of solvents,

a detailed experimental protocol for its determination, and a plausible mechanism for its

potential biological activity. The high solubility of elemol in many common organic solvents

facilitates its use in research and development. The proposed interaction with the NF-κB

signaling pathway offers a starting point for further investigation into its therapeutic potential.
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This information is intended to support researchers, scientists, and drug development

professionals in their work with this promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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